Cas no 12223-85-7 (Disperse Yellow 54)
Disperse Yellow 54 structure
Product Name:Disperse Yellow 54
CAS No:12223-85-7
MF:C18H11NO3
MW:289.284844636917
CID:86740
Update Time:2026-05-14
Disperse Yellow 54 Chemical and Physical Properties
Names and Identifiers
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- Disperse Yellow 54
- Disperse Yellow 3GE
-
- Inchi： InChI=1S/C18H11NO3/c20-14-9-10-5-1-4-8-13(10)19-16(14)15-17(21)11-6-2-3-7-12(11)18(15)22/h1-9,15,20H
- InChI Key： FDTLQXNAPKJJAM-UHFFFAOYSA-N
- SMILES： OC1=CC2C=CC=CC=2N=C1C1C(=O)C2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 289.07400
- Monoisotopic Mass: 289.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.3A^2
Experimental Properties
- Density: 1.435
- Boiling Point: 502℃
- Flash Point: 502 ºC at 760 mmHg
- Refractive Index: 1.736
- PSA: 67.26000
- LogP: 3.10320
Disperse Yellow 54 Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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